Cas no 656306-74-0 (3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde)
![3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde structure](https://www.kuujia.com/scimg/cas/656306-74-0x500.png)
656306-74-0 structure
Product name:3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxaldehyde,3',5'-difluoro-
- 3-(3,5-difluorophenyl)benzaldehyde
- 3',5'-DIFLUOROBIPHENYL-3-CARBALDEHYDE
- LogP
- 3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde
- DTXSID80457614
- NCGC00373969-01
- CS-0454620
- A835165
- A1-14584
- SCHEMBL411724
- CHEMBL124242
- FT-0644822
- 656306-74-0
-
- MDL: MFCD06858705
- Inchi: InChI=1S/C13H8F2O/c14-12-5-11(6-13(15)7-12)10-3-1-2-9(4-10)8-16/h1-8H
- InChI Key: DCCUWDBZWCZMFU-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)C2=CC(=CC(=C2)F)F)C=O
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.05432120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4253-500MG |
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 95% | 500MG |
¥ 2,494.00 | 2023-04-06 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4253-1G |
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 95% | 1g |
¥ 3,742.00 | 2023-04-06 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4253-10G |
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 95% | 10g |
¥ 18,711.00 | 2023-04-06 | |
Alichem | A019124843-1g |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 95% | 1g |
$590.85 | 2023-09-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525287-1g |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 98% | 1g |
¥5613.00 | 2024-05-05 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525287-5g |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 98% | 5g |
¥15726.00 | 2024-05-05 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ4253-5G |
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 95% | 5g |
¥ 11,226.00 | 2023-04-06 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525287-500mg |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 98% | 500mg |
¥4184.00 | 2024-05-05 | |
Ambeed | A595854-1g |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 98% | 1g |
$570.0 | 2024-08-02 | |
Crysdot LLC | CD12046060-1g |
3',5'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde |
656306-74-0 | 97% | 1g |
$550 | 2024-07-24 |
3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Related Literature
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2. Book reviews
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:656306-74-0)3',5'-difluoro-[1,1'-biphenyl]-3-carbaldehyde

Purity:99%
Quantity:1g
Price ($):513.0